[(2-chlorobenzyl)(methyl)amino](2,5-dimethoxyphenyl)acetic acid

• IUPAC Name: 2-[(2-chlorophenyl)methyl-methylamino]-2-(2,5-dimethoxyphenyl)acetic acid
• InChI: InChI=1S/C18H20ClNO4/c1-20(11-12-6-4-5-7-15(12)19)17(18(21)22)14-10-13(23-2)8-9-16(14)24-3/h4-10,17H,11H2,1-3H3,(H,21,22)
• InChI Key: VPCNIPFOHYIGOH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1Cl)C(C2=C(C=CC(=C2)OC)OC)C(=O)O
• Molecular Formula: C18H20ClNO4
• Molecular Weight: 349.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to (2-chlorobenzyl)(methyl)aminoacetic acid often involves multi-step reactions, including amidation, etherification, Smiles rearrangement, chloroacetylation, cyclization, and hydrolysis processes. An example is the synthesis of 2-{[(2-Chloro-6-fluorophenyl)amino]-5-methylphenyl}acetic acid, indicating the complexity and variety of methods available for synthesizing chlorophenyl and dimethoxyphenyl derivatives (Liu Ying-xiang, 2007).

Molecular Structure Analysis

Molecular structure analysis, including X-ray diffraction, is a critical part of understanding the spatial arrangement of atoms within a compound. The structure of similar compounds, such as 2-methyl-2-(2,4,5-trichlorophenoxy)propionic acid, reveals details about the hydrogen bonding and the synplanar configuration of the side chains, which are essential for predicting the reactivity and interaction of the compound with biological targets (Kennard et al., 1982).

Chemical Reactions and Properties

The chemical reactivity and properties of compounds containing chlorobenzyl, methylamino, and dimethoxyphenyl groups can be inferred from studies on similar molecules. For example, the chlorination reactions of phenols have been explored, demonstrating how chloro groups can modify the phenolic structure and affect the compound's reactivity (Hartshorn et al., 1986).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are often determined using spectroscopic techniques and crystallography. Studies on related compounds provide insights into how substituents like chloro, methyl, and dimethoxy groups influence these properties, which is crucial for formulation and application purposes.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical entities, can be explored through reactions with various reagents and under different conditions. For instance, the reactivity of N-hydroxy-4-(methylamino) azobenzene and its acetate towards amino acids offers insights into the electrophilic and nucleophilic behavior of related compounds (Hashimoto & Degawa, 1975).